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Introduction
Triethylene glycol (TEG) is a versatile organic compound with the chemical formula C₆H₁₄O₄.

[1][2] It is a linear polyether diol, consisting of a three-unit ethylene glycol chain with hydroxyl

groups at both ends.[3] This structure imparts a unique combination of properties, including

high hygroscopicity, low volatility, and excellent solvency for a wide range of substances.[2][4]

As a result, TEG finds extensive application across various industries, from natural gas

dehydration to the formulation of pharmaceutical products.[3][4][5] This technical guide

provides a comprehensive overview of the molecular structure, physicochemical properties,

synthesis, and key applications of triethylene glycol, with a particular focus on its relevance to

researchers, scientists, and professionals in drug development.

Molecular Structure and Formula
The molecular structure of triethylene glycol is characterized by a flexible backbone of three

repeating ethylene oxide units, capped by hydroxyl groups. The IUPAC name for triethylene
glycol is 2-[2-(2-hydroxyethoxy)ethoxy]ethanol.[1]

Key Identifiers:

Chemical Formula: C₆H₁₄O₄[1]
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Molecular Weight: 150.17 g/mol [1][2]

CAS Number: 112-27-6[1]

Structural Formula: HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH[1]

Physicochemical Properties
Triethylene glycol is a colorless, odorless, and viscous liquid at room temperature.[2][4] Its

physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Triethylene Glycol

Property Value References

Appearance Colorless, viscous liquid [2][4]

Odor Odorless [2][4]

Boiling Point 285 °C (545 °F) [6]

Melting Point -7 °C (19 °F) [6]

Density 1.124 g/cm³ (at 20°C) [2]

Viscosity 48 cP (at 25°C) [2]

Vapor Pressure <0.01 mmHg (at 20°C) [2]

Solubility
Miscible with water and many

organic solvents
[2]

Table 2: Toxicological Properties of Triethylene Glycol
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Endpoint Value Species References

Acute Oral LD50 >18,080 mg/kg Rat [6]

Acute Dermal LD50 >18,080 mg/kg Rabbit [6]

Acute Inhalation LC50 >5.2 mg/L (4 h) Rat [6]

Skin Irritation Not irritating [6]

Eye Irritation Not irritating [6]

Skin Sensitization Not a sensitizer [6]

Spectroscopic Data and Interpretation
Spectroscopic analysis is crucial for the identification and characterization of triethylene
glycol.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
The ¹H NMR spectrum of triethylene glycol is relatively simple, exhibiting signals

corresponding to the different proton environments in the molecule. The hydroxyl protons

typically appear as a broad singlet, while the methylene protons adjacent to the hydroxyl

groups and those in the ethylene oxide units give rise to distinct multiplets.

The ¹³C NMR spectrum of triethylene glycol in CDCl₃ shows three distinct peaks

corresponding to the different carbon environments: one for the terminal carbons bonded to the

hydroxyl groups and two for the internal carbons of the ethylene oxide units.[1]

Table 3: ¹³C NMR Chemical Shifts of Triethylene Glycol in CDCl₃

Chemical Shift (ppm) Assignment

72.69 -O-CH₂-CH₂-O-

70.26 HO-CH₂-CH₂-O-

61.33 HO-CH₂-CH₂-O-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030054096_SDS_GEN_00/en_UN/TRIETHYLENE_GLYKOL_30054096_SDS_GEN_00_en_5-0.pdf
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylene-Glycol
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of triethylene glycol displays characteristic absorption bands that confirm

its functional groups. A broad band in the region of 3400 cm⁻¹ is indicative of the O-H stretching

vibration of the hydroxyl groups. The C-H stretching vibrations of the alkyl chain are observed

around 2900 cm⁻¹. A strong C-O stretching band, characteristic of the ether linkages, is

prominent around 1100 cm⁻¹.

Experimental Protocols
Synthesis of Triethylene Glycol
Triethylene glycol is commercially produced as a co-product of the oxidation of ethylene at

high temperatures in the presence of a silver oxide catalyst, followed by the hydration of

ethylene oxide.[7] For laboratory-scale synthesis, a Williamson ether synthesis approach can

be employed.

Protocol for Laboratory Synthesis of Triethylene Glycol:

This protocol describes a two-step synthesis starting from diethylene glycol.

Step 1: Monotosylation of Diethylene Glycol

Dissolve diethylene glycol (1 equivalent) in pyridine at 0 °C.

Slowly add p-toluenesulfonyl chloride (1 equivalent) to the solution while maintaining the

temperature at 0 °C.

Stir the reaction mixture at 0 °C for 4-6 hours.

Pour the mixture into ice-water and extract with dichloromethane.

Wash the organic layer with cold, dilute HCl, followed by saturated NaHCO₃ solution, and

finally with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to obtain the monotosylated diethylene glycol.

Step 2: Williamson Ether Synthesis
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Prepare a solution of sodium ethoxide by dissolving sodium (1.1 equivalents) in absolute

ethanol.

Add ethylene glycol (1.5 equivalents) to the sodium ethoxide solution and stir for 30 minutes.

Add the monotosylated diethylene glycol from Step 1 (1 equivalent) to the reaction mixture.

Reflux the mixture for 12-18 hours.

Cool the reaction mixture and neutralize with dilute HCl.

Remove the ethanol under reduced pressure.

Extract the aqueous residue with dichloromethane.

Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation to obtain triethylene glycol.

Caption: Laboratory synthesis of triethylene glycol via Williamson ether synthesis.

Application in Natural Gas Dehydration
Triethylene glycol is widely used in the oil and gas industry to remove water from natural gas,

a process known as dehydration. This is crucial to prevent the formation of methane hydrates

and corrosion in pipelines.[5][8]

Process Description:

Absorption: Wet natural gas enters the bottom of an absorption tower and flows upward.

Lean (dry) TEG is pumped into the top of the tower and flows downward, absorbing water

from the gas.[8][9]

Separation: The dry natural gas exits the top of the tower. The rich (wet) TEG collects at the

bottom and is sent to a regeneration unit.[8][9]
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Regeneration: The rich TEG is heated in a reboiler to boil off the absorbed water. The

regenerated, lean TEG is then cooled and pumped back to the absorption tower for reuse.[5]

[9]
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Caption: Process flow diagram of natural gas dehydration using triethylene glycol.
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Applications in Drug Development
In the pharmaceutical industry, triethylene glycol serves as a versatile excipient due to its low

toxicity and desirable physical properties.[3][4]

Solvent and Cosolvent
TEG's ability to dissolve a wide range of active pharmaceutical ingredients (APIs) makes it a

valuable solvent and cosolvent in liquid dosage forms, such as oral solutions, syrups, and

injectable preparations.[3] It can enhance the solubility of poorly water-soluble drugs, thereby

improving their bioavailability.[3]

Humectant
The hygroscopic nature of triethylene glycol makes it an effective humectant in topical and

transdermal formulations like creams, ointments, and gels.[3] It helps to retain moisture,

preventing the product from drying out and improving its texture and application.

Plasticizer
In the manufacturing of solid dosage forms, TEG can be used as a plasticizer in the film

coatings of tablets and capsules.[3] It increases the flexibility and durability of the coating,

preventing it from cracking.

Controlled-Release Drug Delivery
Triethylene glycol and its derivatives are utilized in the development of controlled-release drug

delivery systems.[10] They can be incorporated into polymer matrices to modulate the release

rate of the encapsulated drug. For instance, polyethylene glycol (PEG), of which TEG is a

short-chain member, is widely used to create hydrogels that can provide sustained drug

release.[11] The hydrophilic nature of TEG can facilitate the diffusion of aqueous fluids into the

delivery system, influencing the drug release kinetics.
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Caption: Role of triethylene glycol in a controlled-release drug delivery system.

Safety and Handling
Triethylene glycol has a low order of acute toxicity.[12] It is not considered to be a skin or eye

irritant, nor a skin sensitizer.[12] However, as with any chemical, appropriate safety precautions

should be taken. It is important to use TEG in a well-ventilated area and to wear appropriate

personal protective equipment (PPE), such as gloves and safety glasses, to avoid prolonged or

repeated contact.[13] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
Triethylene glycol is a valuable and versatile chemical with a well-characterized molecular

structure and a unique set of physicochemical properties. Its high hygroscopicity, low volatility,

and excellent solvency make it indispensable in a variety of industrial applications, most
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notably in natural gas dehydration. For researchers, scientists, and drug development

professionals, TEG offers significant utility as a non-toxic and effective pharmaceutical

excipient, serving as a solvent, humectant, and plasticizer. Its role in the development of

advanced drug delivery systems further underscores its importance in the pharmaceutical

sciences. A thorough understanding of its properties and applications is essential for its safe

and effective utilization in research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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